BE“GHE Foundational & Exploratory

Check Availability & Pricing

Commercial availability and suppliers of Hex-5-
ynehydrazide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hex-5-ynehydrazide

Cat. No.: B2558126

Hex-5-ynehydrazide: A Technical Guide for
Researchers

For Immediate Release

This technical guide provides an in-depth overview of Hex-5-ynehydrazide (CAS 4230-19-7), a
bifunctional chemical probe essential for advanced research in chemical biology, proteomics,
and drug development. This document outlines its commercial availability, key technical
specifications, and detailed protocols for its application in glycoprotein labeling and subsequent
analysis.

Commercial Availability and Key Suppliers

Hex-5-ynehydrazide is readily available from a range of specialized chemical suppliers.
Researchers can procure this reagent from established vendors, ensuring a reliable supply for
ongoing research projects. The table below summarizes the key suppliers and their product
specifications.
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Supplier Catalog Number Purity Additional Notes
- Provides basic safety
Ambeed 4230-19-7 Not specified
and property data.
N Distributes products
BIOZOL CBS-EAA23019 Not specified )
from Biosynth.
BLD Pharmatech BD01090108 >95% -
Describes the
MedchemExpress HY-W840196 Not specified compound as a

bifunctional linker.

Technical Data

A comprehensive summary of the key quantitative data for Hex-5-ynehydrazide is provided in
the table below. This information is critical for experimental planning, including reaction
stoichiometry and analytical characterization.

Property Value Source

Ambeed, BIOZOL,
CAS Number 4230-19-7

MedchemExpress
Molecular Formula CeH10N20 Ambeed
Molecular Weight 126.16 g/mol Ambeed
SMILES C#CCCCC(=O)NN Ambeed
MDL Number MFCD30086466 Ambeed

Core Applications and Experimental Protocols

Hex-5-ynehydrazide is a versatile tool for the chemical labeling of biomolecules. Its
bifunctional nature, possessing a hydrazide group and a terminal alkyne, allows for a two-step
ligation strategy. The hydrazide moiety reacts with aldehydes or ketones to form a stable
hydrazone bond, while the alkyne group is available for subsequent copper(l)-catalyzed azide-
alkyne cycloaddition (CUAAC), a cornerstone of "click chemistry."
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A primary application for Hex-5-ynehydrazide is the selective labeling of glycoproteins. The
carbohydrate moieties of glycoproteins can be oxidized to generate aldehyde groups, which
then serve as reactive handles for conjugation with the hydrazide.

Experimental Protocol: Labeling of Glycoproteins with
Hex-5-ynehydrazide

This protocol details the steps for the chemical labeling of glycoproteins using Hex-5-
ynehydrazide, followed by a click chemistry reaction for the attachment of a reporter molecule
(e.g., a fluorophore or biotin).

Materials:

Glycoprotein sample (e.qg., purified antibody, cell lysate)

¢ Sodium meta-periodate (NalOa)

o Hex-5-ynehydrazide (CAS 4230-19-7)

e Aniline

» Azide-functionalized reporter tag (e.g., Azide-PEGA4-Biotin, Azide-Fluorophore)
o Copper(ll) sulfate (CuSQOa)

e Sodium ascorbate

 Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

» Reaction buffers (e.g., PBS, sodium acetate buffer)

Desalting columns
Procedure:

Step 1: Generation of Aldehyde Groups on Glycoproteins
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Prepare the glycoprotein solution in an appropriate buffer (e.g., 0.1 M sodium acetate, pH
5.5).

Add a freshly prepared solution of sodium meta-periodate to the glycoprotein solution to a
final concentration of 1-10 mM.

Incubate the reaction on ice for 15-30 minutes, protected from light.

Quench the reaction by adding glycerol to a final concentration of 10-20 mM and incubate on
ice for 5 minutes.

Remove excess periodate and quenching agent by passing the solution through a desalting
column equilibrated with the reaction buffer.

Step 2: Hydrazone Formation with Hex-5-ynehydrazide

To the oxidized glycoprotein solution, add Hex-5-ynehydrazide to a final concentration of 5-
10 mM.

Add aniline to a final concentration of 10 mM to catalyze the reaction.
Incubate the reaction for 2-4 hours at room temperature or overnight at 4°C.

Remove excess Hex-5-ynehydrazide and aniline using a desalting column.

Step 3: Copper-Catalyzed Azide-Alkyne Cycloaddition (CUAAC)

Prepare a stock solution of the azide-functionalized reporter tag in a suitable solvent (e.g.,
DMSO or water).

In a separate tube, premix CuSO4 and THPTA in a 1:5 molar ratio in water.
Add the azide-functionalized reporter tag to the alkyne-labeled glycoprotein solution.
Add the premixed CuSO4/THPTA solution to the reaction mixture.

Initiate the click reaction by adding a fresh solution of sodium ascorbate.
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 Incubate the reaction for 1-2 hours at room temperature.
e The labeled glycoprotein can now be purified and used in downstream applications.

Visualizing the Workflow: From Labeling to Analysis

The following diagrams illustrate the key chemical reactions and the overall experimental
workflow for the identification of glycoproteins using Hex-5-ynehydrazide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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